Cas no 79002-96-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-)
79002-96-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-
CAS No:79002-96-3
MF:C10H5Cl3N4
MW:287.532498121262
MDL:MFCD03093789
CID:562254
PubChem ID:2756565
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-
- 5-AMINO-1-(2,4,6-TRICHLOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
- 5-amino-1-(2,4,6-trichlorophenyl)pyrazole-4-carbonitrile
- 5-amino-4-cyano-1-(2,4,6-trichlorophenyl)pyrazole
- FT-0619951
- DTXSID40373422
- 79002-96-3
- SCHEMBL7961959
- XLVSDPGXTLGTAE-UHFFFAOYSA-N
- A839549
- AKOS024389724
-
- MDL: MFCD03093789
- Inchi: 1S/C10H5Cl3N4/c11-6-1-7(12)9(8(13)2-6)17-10(15)5(3-14)4-16-17/h1-2,4H,15H2
- InChI Key: XLVSDPGXTLGTAE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1N1C(=C(C#N)C=N1)N)Cl)Cl
Computed Properties
- Exact Mass: 285.95800
- Monoisotopic Mass: 285.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.7
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Color/Form: Light brown or dark brown powder or crystalline powder
- Density: 1.65
- Melting Point: 187-195°C
- Boiling Point: 187 °C
- Flash Point: 244.6°C
- Refractive Index: 1.714
- PSA: 67.63000
- LogP: 3.86758
- Solubility: Soluble in alcohol and acetone
1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005983-250mg |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | 250mg |
£33.00 | 2022-03-01 | ||
| Fluorochem | 005983-1g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | 1g |
£66.00 | 2022-03-01 | ||
| Fluorochem | 005983-5g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | 5g |
£211.00 | 2022-03-01 | ||
| Chemenu | CM525430-1g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | 97% | 1g |
$75 | 2022-06-10 | |
| Chemenu | CM525430-5g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | 97% | 5g |
$231 | 2022-06-10 | |
| City Chemical | 2258CC-5GM |
5-Amino-4-cyano-1-(2,4,6-trichlorophenyl)pyrazole |
79002-96-3 | 98.0%(HPLC) | 5gm |
$495.23 | 2023-09-19 | |
| Oakwood | 005983-250mg |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | tech | 250mg |
$35.00 | 2024-07-19 | |
| Oakwood | 005983-1g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | tech | 1g |
$70.00 | 2024-07-19 | |
| Oakwood | 005983-5g |
5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazole-4-carbonitrile |
79002-96-3 | tech | 5g |
$325.00 | 2024-07-19 | |
| 1PlusChem | 1P005O95-250mg |
1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- |
79002-96-3 | tech | 250mg |
$62.00 | 2024-04-21 |
1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
79002-96-3 (1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,6-trichlorophenyl)-) Related Products
- 51516-67-7(5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)
- 73594-97-5(5-Amino-1-(3,5-dichlorophenyl)pyrazole-4-carbonitrile)
- 73594-96-4(1H-Pyrazole-4-carbonitrile,5-amino-1-(2,5-dichlorophenyl)-)
- 84272-46-8(1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(2,3,4,6-TETRACHLOROPHENYL)-)
- 80025-46-3(1H-Pyrazole-4-carbonitrile,5-amino-1-(2,3,4-trichlorophenyl)-)
- 58791-79-0(5-Amino-1-(2,4-dichlorophenyl)-1H-pyrazole-4-carbonitrile)
- 73594-98-6(1H-Pyrazole-4-carbonitrile,5-amino-1-(2,4,5-trichlorophenyl)-)
- 51516-68-8(5-Amino-1-(3-chlorophenyl)-1H-pyrazole-4-carbonitrile)
- 64096-89-5(5-Amino-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile)
- 80025-54-3(1H-PYRAZOLE-4-CARBONITRILE, 5-AMINO-1-(2,3-DICHLORO-4-METHYLPHENYL)-)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk